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Compound of Interest

Compound Name: Dimethoxy Chlorimuron

cat. No.: B15288875

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound associated with CAS number 74223-18-0 is Metsulfuron-methyl.
The name "Dimethoxy Chlorimuron” provided in the query does not correspond to this CAS
number. This guide focuses exclusively on the scientifically identified compound, Metsulfuron-
methyl.

Executive Summary

Metsulfuron-methyl is a potent, selective, systemic herbicide belonging to the sulfonylurea
class.[1][2] It is widely used for the pre- and post-emergence control of broadleaf weeds and
some annual grasses in cereal crops, pastures, and non-crop areas.[1][3] Its primary
mechanism of action is the inhibition of the acetolactate synthase (ALS) enzyme, which is
crucial for the biosynthesis of branched-chain amino acids in plants.[4][5][6] This inhibition
leads to the cessation of cell division and plant growth, ultimately resulting in plant death.[1][4]
While highly effective as a herbicide, its toxicological profile in mammals is characterized by
low acute toxicity.[7][8] This document provides a comprehensive overview of Metsulfuron-
methyl, including its applications, mechanism of action, toxicological data, and relevant
experimental protocols.

Chemical and Physical Properties
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Property Value
methyl 2-[[[(4-methoxy-6-methyl-1,3,5-triazin-2-
IUPAC Name v [l Y Y
yl)carbamoyl]sulfamoyl]benzoate
CAS Number 74223-18-0
Molecular Formula C14H15N5069[9]

White to pale-yellow solid with an ester-like

Appearance
PP odor[10]

Highly variable (14-180 days), with an average

Soil Half-Life of 30 days.[8] Degradation is faster in acidic
soils with higher moisture and temperature.[1][8]
Stable to photolysis but degrades in ultraviolet

Stability light. Stable to hydrolysis in neutral and alkaline
conditions.[1]

Applications

Metsulfuron-methyl is primarily used as a selective herbicide in agriculture and forestry.[1]

» Crop Protection: It is effective for weed control in cereals like wheat, barley, and rice.[3][11]

Its selectivity is due to rapid metabolism in tolerant crop plants.[1]

o Pasture and Rangeland Management: Used to control broadleaf weeds in pastures and

rangelands.[3]

o Forestry: Employed for site preparation and conifer release by controlling competing

deciduous trees and weeds.[12]

 Industrial and Non-crop Areas: Used for vegetation management in rights-of-way and

industrial sites.[13]

While the primary application is in weed science, the specific enzymatic target (ALS) and its

high potency could be of interest to researchers in drug development for exploring enzyme

inhibition pathways, although no direct pharmaceutical applications are currently established.
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Mechanism of Action

The herbicidal activity of Metsulfuron-methyl stems from its inhibition of the acetolactate

synthase (ALS) enzyme, also known as acetohydroxyacid synthase (AHAS).[4][5][6]

o Systemic Uptake and Translocation: The compound is absorbed through the foliage and

roots of the plant and is translocated via the xylem and phloem to the meristematic tissues

(growing points).[1][4][6]

e Enzyme Inhibition: Metsulfuron-methyl binds to the ALS enzyme, preventing it from

catalyzing the first step in the biosynthesis of essential branched-chain amino acids: valine,

leucine, and isoleucine.[4][6][14]

o Cessation of Growth: The inability to produce these critical amino acids halts protein

synthesis, which in turn stops cell division and plant growth.[4][14]

e Symptomology: Symptoms, including chlorosis, stunting, and necrosis, appear gradually

over several days as the plant is starved of essential building blocks.[6]

Signaling Pathway Diagram
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Caption: Mechanism of action of Metsulfuron-methyl.

Toxicological Profile
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Metsulfuron-methyl exhibits low acute toxicity to mammals.[7][8]

Metric Value Species Notes
Acute Oral LD50 > 5,000 mg/kg Rat Very low toxicity.[8]
Acute Dermal LD50 > 2,000 mg/kg Rabbit Low toxicity.[8]
Acute Inhalation LC50 >5 mg/L Rat Low toxicity.[8]
) Causes significant,
o Severe Irritant ) )
Eye Irritation Rabbit but reversible, eye
(Category 1) L
irritation.[7][8]
Does not cause
Skin Irritation Non-irritant Rabbit primary dermal
irritation.[7]
Skin Sensitization Not a sensitizer Guinea Pig [7]
"Not likely to be
) o ) ) Based on long-term
Carcinogenicity carcinogenic to Rat, Mouse

humans"

feeding studies.[7][8]

Mutagenicity

Non-mutagenic and

non-genotoxic

In vitro/In vivo

Based on a battery of
tests.[8]

Acceptable Daily
Intake (ADI)

0.01 mg/kg/day

[8]

No-Observed-Effect-
Level (NOEL)

1 mg/kg/day

[8]

Metabolism and Excretion: In mammals, Metsulfuron-methyl is well-absorbed, rapidly

metabolized, and primarily excreted via urine (71-95%).[7] Tissue accumulation is negligible.[7]

Ecotoxicology Data
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Organism Group Endpoint Value Notes
8-day NOEC Most sensitive
Aquatic Plants (Myriophyllum 0.054 pg/L freshwater species.
spicatum) [10]

24-hour EC50
Aquatic Algae (Pseudokirchneriella 64.8 pg/L [10]

subcapitata)

] 96-hour LC50 o
Fish ] > 150 mg/L Low toxicity.
(Rainbow Trout)

) 48-hour EC50 o
Aquatic Invertebrates ) > 150 mg/L Low toxicity.
(Daphnia magna)

_ Acute Oral LD50 o
Birds ) ) > 2,510 mg/kg Low toxicity.
(Bobwhite Quiail)

Bees Acute Contact LD50 > 25 p g/bee Low toxicity.

Experimental Protocols
Herbicide Efficacy Field Trial Protocol

This protocol is a generalized summary based on methodologies described in efficacy studies.
[11][15][16]

» Site Selection and Preparation: Select a field with uniform soil type and a known history of
target weed infestation. Prepare the field according to standard agricultural practices for the
test crop (e.g., wheat).

o Experimental Design: Employ a Randomized Complete Block Design (RCBD) with at least
three or four replications.[11][15]

e Treatments:
o Unweeded (weedy) control.

o Weed-free control (manual weeding).[11][15]
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o Multiple application rates of Metsulfuron-methyl (e.g., 2, 3, 4, 5 g a.i./ha).[11]

o Tank mixes with other herbicides if evaluating synergistic effects.[15]

o Application: Apply the herbicide post-emergence at a specific crop and weed growth stage
using a calibrated backpack sprayer or plot sprayer. Ensure uniform coverage.

o Data Collection:

o Weed Density and Biomass: At specified intervals (e.g., 30, 60, 90 days after treatment),
count weed numbers per species in a quadrat (e.g., 1m?2) placed randomly in each plot.
Collect the above-ground weed biomass from the quadrat, dry it in an oven at 70°C for 72
hours, and weigh.

o Crop Yield: At maturity, harvest the crop from a designated area within each plot to
determine grain yield and biological yield.[15]

o Data Analysis: Analyze data using Analysis of Variance (ANOVA). Calculate Weed Control
Efficiency (WCE) using the formula: WCE (%) = [(WPC - WPT) / WPC] x 100, where WPC is
the weed biomass in the control plot and WPT is the weed biomass in the treated plot.

Workflow Diagram
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Caption: General workflow for a herbicide efficacy field trial.

Soil Invertebrate Reproduction Test (Based on OECD
222)

This protocol is a conceptual outline for assessing the ecotoxicological effects on non-target
soil organisms.[17][18]
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o Test Organism: Use a standard species like the earthworm Eisenia andrei.[18]

o Test Substrate: Prepare artificial soil according to OECD guidelines (sphagnum peat, kaolin
clay, and industrial sand).

o Test Substance Application: Spike the soil with a range of Metsulfuron-methyl
concentrations, including a solvent control. Concentrations should bracket expected
environmental concentrations.

o Experimental Setup:

o Introduce a set number of adult worms (with well-developed clitellum) into each test vessel
containing the spiked soil.

o Maintain controlled conditions (e.g., 20 + 2°C, constant light).
o Provide food at regular intervals.
o Duration: The test typically runs for 56 days.
e Endpoints:
o Day 28: Assess adult mortality and biomass change.
o Day 56: Sieve the soil to count the number of juvenile worms produced.

o Data Analysis: Determine the ECx (concentration causing x% effect) and NOEC (No
Observed Effect Concentration) for reproduction.

Conclusion

Metsulfuron-methyl (CAS 74223-18-0) is a highly effective sulfonylurea herbicide with a well-
defined mechanism of action targeting the ALS enzyme in plants. Its agricultural and land
management applications are extensive due to its high potency at low application rates. The
compound demonstrates a favorable toxicological profile in mammals, characterized by low
acute toxicity, though it is a severe eye irritant. For researchers, its specific and potent inhibition
of a key plant enzyme offers a model for studying enzyme-inhibitor interactions. For drug
development professionals, while not a therapeutic agent itself, the principles of its high
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specificity and systemic action against a biological pathway absent in mammals may provide
conceptual parallels in the design of targeted therapies. high specificity and systemic action
against a biological pathway absent in mammals may provide conceptual parallels in the
design of targeted therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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